Cas no 61491-71-2 (Butanoic acid, 3-cyano-3-hydroxy-2-methyl-, ethyl ester)

• Product Name: Butanoic acid, 3-cyano-3-hydroxy-2-methyl-, ethyl ester
• CAS No: 61491-71-2
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 477506
• PubChem ID: 71395351
• Update Time: 2025-04-19

Butanoic acid, 3-cyano-3-hydroxy-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-cyano-3-hydroxy-2-methyl-, ethyl ester
• ethyl 3-cyano-3-hydroxy-2-methylbutanoate
• DTXSID20816983
• 61491-71-2

• Inchi： 1S/C8H13NO3/c1-4-12-7(10)6(2)8(3,11)5-9/h6,11H,4H2,1-3H3
• InChI Key： ZZABIBPTERUUCP-UHFFFAOYSA-N
• SMILES： OC(C#N)(C)C(C(=O)OCC)C

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• PSA: 70.32